6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3,5-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: ZFBSICSCPDBNJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)C
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID40689030
• Molecular Weight: 260.71 g/mol
• CAS RN: 1261961-27-6

Description

6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, is an organic compound that is widely used in various scientific research applications. It is a white crystalline solid that is insoluble in water and commonly used as a reagent in organic synthesis. This compound is used in a variety of applications such as drug synthesis, organic chemical reactions, and biochemical research.

Scientific Research Applications

6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, is widely used in scientific research applications. It is commonly used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a catalyst in chemical reactions. It is also used in the synthesis of pharmaceutical drugs, as a component of analytical reagents, and as a reactant in biochemical research.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, is based on its ability to form a complex with a variety of compounds. This complex is formed through the formation of a covalent bond between the compound and the target molecule. This bond can be broken by the addition of a base, such as sodium hydroxide, which will result in the release of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, are largely unknown. However, studies have shown that this compound can act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, in laboratory experiments include its low cost, high purity, and wide availability. Additionally, this compound is relatively stable and can be easily stored and handled. However, this compound is slightly toxic and should be handled with care.

Future Directions

The future directions of 6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, include further research into its biochemical and physiological effects, as well as its potential applications in drug synthesis and organic synthesis. Additionally, this compound could be used as a starting material for the synthesis of other compounds, such as pharmaceutical drugs. Finally, further research into the mechanism of action of this compound could lead to the development of new therapeutic agents.

Synthesis Methods

6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%, is synthesized through an acid-catalyzed Friedel-Crafts alkylation reaction. In this reaction, an aromatic compound, such as anisole, is reacted with an alkyl halide, such as ethyl bromide, in the presence of an acid catalyst, such as sulfuric acid. This reaction results in the replacement of the halide group with an alkyl group, forming 6-Chloro-2-(3,5-dimethylphenyl)benzoic acid, 95%.